Cas no 303984-71-6 ((3Z)-1-phenyl-3-(2-phenylhydrazin-1-ylidene)-2,3-dihydro-1H-indol-2-one)

• Product Name: (3Z)-1-phenyl-3-(2-phenylhydrazin-1-ylidene)-2,3-dihydro-1H-indol-2-one
• CAS No: 303984-71-6
• MDL: MFCD00975794
• CID: 4644612
• Update Time: 2025-05-20

(3Z)-1-phenyl-3-(2-phenylhydrazin-1-ylidene)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-PHENYL-1H-INDOLE-2,3-DIONE 3-(N-PHENYLHYDRAZONE)
• (3Z)-1-phenyl-3-(2-phenylhydrazin-1-ylidene)-2,3-dihydro-1H-indol-2-one
• 1H-Indole-2,3-dione, 1-phenyl-, 3-(2-phenylhydrazone)

• MDL： MFCD00975794

Additional information on (3Z)-1-phenyl-3-(2-phenylhydrazin-1-ylidene)-2,3-dihydro-1H-indol-2-one

Research Brief on (3Z)-1-phenyl-3-(2-phenylhydrazin-1-ylidene)-2,3-dihydro-1H-indol-2-one (CAS: 303984-71-6)

The compound (3Z)-1-phenyl-3-(2-phenylhydrazin-1-ylidene)-2,3-dihydro-1H-indol-2-one (CAS: 303984-71-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of (3Z)-1-phenyl-3-(2-phenylhydrazin-1-ylidene)-2,3-dihydro-1H-indol-2-one as a promising scaffold for drug discovery. Its indole-2-one core, coupled with the phenylhydrazine moiety, offers a versatile platform for structural modifications aimed at enhancing pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinase targets, particularly those involved in inflammatory pathways.

Mechanistic investigations have revealed that (3Z)-1-phenyl-3-(2-phenylhydrazin-1-ylidene)-2,3-dihydro-1H-indol-2-one functions as an allosteric modulator of key signaling proteins. For instance, it has been shown to disrupt the interaction between NF-κB and its regulatory proteins, thereby attenuating pro-inflammatory cytokine production. This finding, published in Cell Chemical Biology, underscores the compound's potential as a lead candidate for autoimmune and inflammatory disorders.

In addition to its anti-inflammatory properties, recent in vitro and in vivo studies have explored the compound's anticancer potential. A 2024 preprint in BioRxiv reported that (3Z)-1-phenyl-3-(2-phenylhydrazin-1-ylidene)-2,3-dihydro-1H-indol-2-one induces apoptosis in triple-negative breast cancer cells by activating the intrinsic mitochondrial pathway. The study further identified specific structural features critical for this activity, providing a roadmap for future analog design.

From a synthetic chemistry perspective, advances in the preparation of (3Z)-1-phenyl-3-(2-phenylhydrazin-1-ylidene)-2,3-dihydro-1H-indol-2-one have been achieved through novel catalytic methods. A recent Organic Letters publication detailed a palladium-catalyzed one-pot synthesis that improves yield and reduces byproducts, addressing previous scalability challenges. This methodological innovation is expected to facilitate broader exploration of the compound's therapeutic potential.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of (3Z)-1-phenyl-3-(2-phenylhydrazin-1-ylidene)-2,3-dihydro-1H-indol-2-one. Current research efforts, as highlighted in a 2024 ACS Medicinal Chemistry Letters perspective, are focused on improving metabolic stability and tissue penetration while maintaining target specificity. These studies employ advanced computational modeling and structure-activity relationship analyses to guide molecular design.

In conclusion, (3Z)-1-phenyl-3-(2-phenylhydrazin-1-ylidene)-2,3-dihydro-1H-indol-2-one represents a compelling case study in translational chemical biology. The convergence of synthetic accessibility, diverse biological activities, and mechanistic clarity positions this scaffold as a valuable tool for both basic research and drug development. Future directions will likely explore its application in combination therapies and its potential against emerging therapeutic targets.